molecular formula C21H21N3O2S B2481004 2-(4-methoxyphenyl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide CAS No. 396724-43-9

2-(4-methoxyphenyl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide

Cat. No.: B2481004
CAS No.: 396724-43-9
M. Wt: 379.48
InChI Key: WZQOSWQZQPIUPC-UHFFFAOYSA-N
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Description

2-(4-methoxyphenyl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C21H21N3O2S and its molecular weight is 379.48. The purity is usually 95%.
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Scientific Research Applications

Chloroacetamide Herbicides

Chloroacetamide derivatives, such as alachlor and metazachlor, are explored for their herbicidal properties, showing selectivity in controlling annual grasses and broad-leaved weeds in various crops. The study by Weisshaar and Böger (1989) discusses the inhibition of fatty acid synthesis in algae by these compounds, suggesting a potential area of research for related acetamide derivatives in understanding their mode of action and environmental impact (Weisshaar & Böger, 1989).

Coordination Complexes and Antioxidant Activity

Pyrazole-acetamide derivatives have been studied for their ability to form coordination complexes with metal ions, which exhibit significant antioxidant activities. Chkirate et al. (2019) synthesized novel Co(II) and Cu(II) complexes with pyrazole-acetamide ligands, demonstrating their potential in developing antioxidant agents (Chkirate et al., 2019).

Antimicrobial Activities

Saravanan et al. (2010) synthesized novel thiazole derivatives incorporating pyrazole moieties, which were tested for their antimicrobial properties. Some of these compounds showed significant antibacterial and antifungal activities, suggesting the potential of similar acetamide derivatives in antimicrobial research (Saravanan et al., 2010).

Anticancer and Antiviral Activities

Derivatives of pyrazoline-substituted thiazolidinones have been synthesized and evaluated for their anticancer and antiviral activities. Havrylyuk et al. (2013) reported that certain compounds in this class demonstrated selective inhibition of leukemia cell lines and high activity against Tacaribe virus, indicating potential therapeutic applications (Havrylyuk et al., 2013).

Properties

IUPAC Name

2-(4-methoxyphenyl)-N-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21N3O2S/c1-14-3-7-16(8-4-14)24-21(18-12-27-13-19(18)23-24)22-20(25)11-15-5-9-17(26-2)10-6-15/h3-10H,11-13H2,1-2H3,(H,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WZQOSWQZQPIUPC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)CC4=CC=C(C=C4)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

379.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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